Cas no 76143-20-9 (5-Formyl-2-hydroxybenzamide)

• Product Name: 5-Formyl-2-hydroxybenzamide
• CAS No: 76143-20-9
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD13192418
• CID: 1777556
• PubChem ID: 10654592
• Update Time: 2025-05-26

5-Formyl-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-formyl-2-hydroxy-
• 5-formyl-2-hydroxybenzamide
• AKOS037644437
• SCHEMBL4758193
• 76143-20-9
• MFCD13192418
• DB-129340
• CS-0498400
• P16788
• UIFAWCVGHFXLDS-UHFFFAOYSA-N
• AS-53633
• 5-formyl-2-hydroxy-benzamide
• BENZAMIDE,5-FORMYL-2-HYDROXY-
• MB13460
• 5-Formyl-2-hydroxybenzamide

• MDL： MFCD13192418
• Inchi： 1S/C8H7NO3/c9-8(12)6-3-5(4-10)1-2-7(6)11/h1-4,11H,(H2,9,12)
• InChI Key： UIFAWCVGHFXLDS-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=O)C=C1C(N)=O

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 5-Formyl-2-hydroxybenzamide

Comprehensive Overview of 5-Formyl-2-hydroxybenzamide (CAS No. 76143-20-9): Properties, Applications, and Research Insights

5-Formyl-2-hydroxybenzamide (CAS No. 76143-20-9) is a specialized organic compound with a unique molecular structure, combining a formyl group and a hydroxybenzamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug synthesis and its role in enzyme inhibition studies. Its CAS number 76143-20-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in chemical databases.

In recent years, the demand for 5-Formyl-2-hydroxybenzamide has surged, driven by its applications in medicinal chemistry and material science. Researchers are particularly interested in its chelating properties, which make it valuable for designing metal-organic frameworks (MOFs) and catalysts. The compound's hydroxybenzamide core is also studied for its potential in antioxidant and anti-inflammatory formulations, aligning with the growing consumer focus on health and wellness products.

From a synthetic perspective, 5-Formyl-2-hydroxybenzamide is often synthesized via multistep organic reactions, including Vilsmeier-Haack formylation of salicylamide derivatives. Its crystalline structure and solubility profile have been extensively characterized, making it a reliable candidate for high-throughput screening in drug discovery. Notably, its low toxicity and biocompatibility further enhance its appeal for biomedical applications.

The compound's relevance extends to green chemistry initiatives, where its derivatization pathways are optimized for minimal environmental impact. This aligns with global trends toward sustainable chemical production, a topic frequently searched in academic and industrial forums. Additionally, its role in photodynamic therapy (PDT) research has been explored, addressing the rising interest in non-invasive treatments for chronic conditions.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and stability of 5-Formyl-2-hydroxybenzamide. These methods ensure compliance with Good Manufacturing Practices (GMP), a key concern for pharmaceutical manufacturers. Furthermore, the compound's patent landscape reveals ongoing innovations, particularly in drug delivery systems and nanotechnology.

In conclusion, 5-Formyl-2-hydroxybenzamide (CAS No. 76143-20-9) represents a versatile and scientifically valuable compound. Its applications span drug development, material engineering, and environmental science, reflecting its cross-disciplinary importance. As research continues to uncover new functionalities, this compound is poised to remain a focal point in cutting-edge chemistry and life sciences.